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Compound of Interest

Compound Name: AH 8507

Cat. No.: B593616

For Researchers, Scientists, and Drug Development Professionals

Introduction

MK-8507, also known as Ulonivirine, is a non-nucleoside reverse transcriptase inhibitor
(NNRTI) that has been investigated for the treatment of HIV-1 infection.[1][2] As with any
pharmaceutical compound in development, comprehensive analytical characterization is crucial
to ensure its quality, safety, and efficacy. This document provides a detailed overview of the key
analytical methods and protocols for the characterization of MK-8507, including its mechanism
of action, methods for quantification, purity determination, and dissolution profiling.

Chemical Information:

Parameter Value

Compound Name MK-8507, Ulonivirine
CAS Number 1591823-76-5
Molecular Formula C18HBCIF6N503
Molecular Weight 491.73 g/mol

Non-nucleoside Reverse Transcriptase Inhibitor
(NNRTI)

Mechanism of Action
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Mechanism of Action: Inhibition of HIV-1 Reverse
Transcriptase

MK-8507 is an allosteric inhibitor of HIV-1 reverse transcriptase, a key enzyme responsible for
converting the viral RNA genome into DNA, a critical step in the HIV-1 replication cycle.[3]
Unlike nucleoside reverse transcriptase inhibitors (NRTIs), NNRTIs like MK-8507 do not bind to
the active site of the enzyme. Instead, they bind to a hydrophobic pocket in the p66 subunit of
the reverse transcriptase, located approximately 10 A from the polymerase active site.[3] This
binding induces a conformational change in the enzyme, thereby inhibiting its function and
preventing viral replication.
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Sample Preparation

Plasma Sample

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Supernatant Transfer
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Apparatus Setup Testing Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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